Cas no 89398-06-1 (3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-)

• Product Name: 3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-
• CAS No: 89398-06-1
• MF: C₁₄H₁₉NS
• MW: 233.372362375259
• CID: 711688
• PubChem ID: 146049
• Update Time: 2025-04-19

3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-
• 7-benzyl 3-thia-7-azabicyclo(3.3.1)nonane
• 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane
• CHEMBL611806
• DTXSID401008796
• 7-Btabn
• GGVNYPLCGOIQCO-UHFFFAOYSA-N
• Brb-I-28
• SCHEMBL9263062
• 7-benzyl-7-aza-3-thiabicyclo[3.3.1]nonane
• 3-Thia-7-azabicyclo(3.3.1)nonane, 7-(phenylmethyl)-
• 89398-06-1

• Inchi： 1S/C14H19NS/c1-2-4-12(5-3-1)7-15-8-13-6-14(9-15)11-16-10-13/h1-5,13-14H,6-11H2
• InChI Key： GGVNYPLCGOIQCO-UHFFFAOYSA-N
• SMILES： S1CC2CN(CC3C=CC=CC=3)CC(C1)C2

Computed Properties

• Exact Mass: 233.12382078g/mol
• Monoisotopic Mass: 233.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.5Ų